![molecular formula C13H20ClNO B1465221 [4-(4-Methylphenyl)oxan-4-yl]methanamine hydrochloride CAS No. 1311314-11-0](/img/structure/B1465221.png)
[4-(4-Methylphenyl)oxan-4-yl]methanamine hydrochloride
Overview
Description
“[4-(4-Methylphenyl)oxan-4-yl]methanamine hydrochloride” is a chemical compound with the CAS Number: 1311314-11-0 . It has a molecular weight of 241.76 . The IUPAC name for this compound is [4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]methanamine hydrochloride . It is typically stored at room temperature and is available in powder form .
Scientific Research Applications
Neurochemistry and Psychostimulants
Research into compounds like MDMA (3,4-Methylenedioxymethamphetamine) provides insights into the neurochemistry and potential neurotoxicity of psychostimulants, which are chemically related to amphetamines and hallucinogens. Studies explore their acute and long-term effects on serotonin levels, behavioral changes, and the potential for addiction and neurotoxicity. Such research can inform understanding of the mechanisms and impacts of related compounds on human health (McKenna & Peroutka, 1990).
Pharmacokinetics of Psychostimulants
The pharmacokinetics and clinical effectiveness of psychostimulants like methylphenidate are extensively studied, focusing on their therapeutic use in conditions like ADHD. These studies highlight the importance of understanding the absorption, distribution, metabolism, and excretion of such compounds to optimize their clinical use and minimize side effects. This research area may overlap with the pharmacological properties and applications of "[4-(4-Methylphenyl)oxan-4-yl]methanamine hydrochloride" (Kimko, Cross, & Abernethy, 1999).
Environmental Toxicology
The environmental presence and toxicology of compounds like triclosan (5-chloro-2-(2,4-dichlorophenoxy)phenol) are subjects of investigation, reflecting broader concerns about the environmental impact and biodegradation of chemically active compounds. Studies in this field assess the occurrence, persistence, and ecological effects of such chemicals, providing a framework that could be applicable to understanding the environmental relevance of "[4-(4-Methylphenyl)oxan-4-yl]methanamine hydrochloride" and its derivatives (Bedoux et al., 2012).
properties
IUPAC Name |
[4-(4-methylphenyl)oxan-4-yl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO.ClH/c1-11-2-4-12(5-3-11)13(10-14)6-8-15-9-7-13;/h2-5H,6-10,14H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLSJFFBTDPFBKK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2(CCOCC2)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(4-Methylphenyl)oxan-4-yl]methanamine hydrochloride | |
CAS RN |
1311314-11-0 |
Source
|
| Record name | [4-(4-methylphenyl)oxan-4-yl]methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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